Cas no 55757-60-3 (Boc-L-Lysine Methyl Ester)

Boc-L-Lysine Methyl Ester is a protected derivative of L-lysine, featuring a Boc (tert-butoxycarbonyl) group at the α-amino position and a methyl ester at the carboxyl group. This compound is widely used in peptide synthesis as a building block, offering selective deprotection of the Boc group under mild acidic conditions while retaining the ester functionality. Its stability and compatibility with standard coupling reagents make it a reliable intermediate for solid-phase and solution-phase peptide synthesis. The methyl ester moiety also facilitates further modifications, enhancing versatility in organic and medicinal chemistry applications. High purity and consistent performance ensure its utility in research and industrial settings.
Boc-L-Lysine Methyl Ester structure
Boc-L-Lysine Methyl Ester structure
Product Name:Boc-L-Lysine Methyl Ester
CAS No:55757-60-3
MF:C12H24N2O4
MW:260.329963684082
MDL:MFCD00076957
CID:56838
PubChem ID:7018772
Update Time:2025-11-02

Boc-L-Lysine Methyl Ester Chemical and Physical Properties

Names and Identifiers

    • (S)-Methyl 6-amino-2-((tert-butoxycarbonyl)amino)hexanoate
    • Boc-Lys-OMe.HCl
    • (S)-Methyl 6-amino-2-((tert-butoxycarbonyl)-amino)hexanoate
    • Boc-L-Lysine Methyl Ester
    • Boc-L-Lys-OMe*AcOH
    • BOC-LYS(AC)-OH
    • BOC-LYS(AC)-OH HCL
    • Boc-Lys-OMe
    • Boc-Lys-OMe HCl
    • BOC-LYS-OME·HCL
    • Boc-Lys-OMe•HCl
    • 55757-60-3
    • methyl (2S)-6-amino-2-[(2-methylpropan-2-yl)oxycarbonylamino]hexanoate
    • UEBNVLLIWJWEKV-VIFPVBQESA-N
    • AM82994
    • AKOS015998685
    • Methyl (tert-butoxycarbonyl)-L-lysinate
    • AS-35716
    • CS-0086110
    • SCHEMBL1904291
    • (tert-butoxycarbonyl)-L-lysine methyl ester
    • Boc-Lys-OMe.nAcOH.nH2O
    • (S)-methyl 6-amino-2-(tert-butoxycarbonylamino)hexanoate
    • L-Lysine, N2-[(1,1-dimethylethoxy)carbonyl]-, methyl ester
    • MDL: MFCD00076957
    • Inchi: 1S/C12H24N2O4/c1-12(2,3)18-11(16)14-9(10(15)17-4)7-5-6-8-13/h9H,5-8,13H2,1-4H3,(H,14,16)/t9-/m0/s1
    • InChI Key: UEBNVLLIWJWEKV-VIFPVBQESA-N
    • SMILES: O(C(N[C@H](C(=O)OC)CCCCN)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 296.15000
  • Monoisotopic Mass: 260.17360725g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 10
  • Complexity: 274
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 90.6Ų

Experimental Properties

  • PSA: 90.65000
  • LogP: 3.07490

Boc-L-Lysine Methyl Ester Customs Data

  • HS CODE:2924199090
  • Customs Data:

    China Customs Code:

    2924199090

    Overview:

    2924199090. Other acyclic amides(Including acyclic carbamates)(Including its derivatives and salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, packing

    Summary:

    2924199090. other acyclic amides (including acyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

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Boc-L-Lysine Methyl Ester Suppliers

Amadis Chemical Company Limited
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Audited Supplier Audited Supplier
(CAS:55757-60-3)Boc-L-Lysine Methyl Ester
Order Number:A830794
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 15:19
Price ($):446.0
Email:sales@amadischem.com

Boc-L-Lysine Methyl Ester Related Literature

Additional information on Boc-L-Lysine Methyl Ester

Recent Advances in the Application of Boc-L-Lysine Methyl Ester (CAS: 55757-60-3) in Chemical Biology and Pharmaceutical Research

Boc-L-Lysine Methyl Ester (CAS: 55757-60-3) is a protected amino acid derivative that has garnered significant attention in chemical biology and pharmaceutical research due to its versatile applications in peptide synthesis, drug development, and bioconjugation. Recent studies have highlighted its role as a key intermediate in the synthesis of complex peptides and peptidomimetics, as well as its utility in the development of novel therapeutic agents. This research brief aims to provide an overview of the latest advancements involving Boc-L-Lysine Methyl Ester, focusing on its chemical properties, synthetic applications, and potential therapeutic implications.

One of the most notable developments in the use of Boc-L-Lysine Methyl Ester is its incorporation into solid-phase peptide synthesis (SPPS) protocols. Researchers have optimized its coupling efficiency and deprotection conditions, enabling the synthesis of longer and more complex peptides with improved yields. Additionally, its compatibility with various protecting groups and coupling reagents has made it a preferred choice for the construction of peptide-based drug candidates. Recent studies have demonstrated its efficacy in the synthesis of antimicrobial peptides and cell-penetrating peptides, which hold promise for treating resistant infections and delivering therapeutics across biological barriers.

In the realm of bioconjugation, Boc-L-Lysine Methyl Ester has been employed as a linker molecule for the attachment of functional groups, such as fluorescent dyes, targeting moieties, and drug payloads, to biomolecules. This approach has been particularly valuable in the development of antibody-drug conjugates (ADCs) and targeted drug delivery systems. A 2023 study published in the Journal of Medicinal Chemistry reported the successful use of Boc-L-Lysine Methyl Ester as a spacer in the synthesis of ADCs, enhancing their stability and therapeutic efficacy. The study also highlighted the compound's role in improving the pharmacokinetic properties of conjugated drugs.

Beyond its synthetic applications, Boc-L-Lysine Methyl Ester has also been investigated for its potential biological activities. Preliminary in vitro studies suggest that it may exhibit modulatory effects on certain enzymatic pathways, although further research is needed to elucidate its mechanisms of action and therapeutic potential. Recent work has explored its use as a building block for the design of enzyme inhibitors and receptor ligands, opening new avenues for drug discovery.

In conclusion, Boc-L-Lysine Methyl Ester (CAS: 55757-60-3) continues to be a valuable tool in chemical biology and pharmaceutical research, with its applications spanning peptide synthesis, bioconjugation, and drug development. The latest advancements underscore its versatility and potential to contribute to the discovery of novel therapeutics. Future research should focus on expanding its utility in targeted drug delivery systems and exploring its biological activities in greater detail.

Recommended suppliers
Amadis Chemical Company Limited
(CAS:55757-60-3)Boc-L-Lysine Methyl Ester
A830794
Purity:99%
Quantity:5g
Price ($):446.0
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